Cas no 59377-19-4 (1-isocyanato-4-phenoxybenzene)

• Product Name: 1-isocyanato-4-phenoxybenzene
• CAS No: 59377-19-4
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• MDL: MFCD00013876
• CID: 90028
• PubChem ID: 2734896
• Update Time: 2025-04-18

1-isocyanato-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-phenoxyphenyl isocyanate
• 4-Isocyanatodiphenyl ether
• 1-isocyanato-4-phenoxybenzene
• p-Phenoxyphenyl isocyanate
• SCHEMBL242048
• Benzene, 1-isocyanato-4-phenoxy-
• LS-14178
• SY101157
• 4-phenoxyphenyl-isocyanate
• A832289
• F1945-0016
• AKOS005206708
• MFCD00013876
• p-phenoxyphenylisocyanate
• 59377-19-4
• 1-isocyanato-4-phenoxy-benzene
• 4-Phenoxyphenyl isocyanate, 98%
• CL8865
• 4-phenoxy phenyl isocyanate
• 4-phenyloxyphenyl isocyanate
• EN300-271014
• 4-Phenoxyphenylisocyanate
• 1-isocyanato-4-phenoxy benzene
• PNBUGOFIKAHZRW-UHFFFAOYSA-N
• W-200449
• GEO-02103
• FT-0619373
• DTXSID70370560
• DB-006891
• JCA37719
• DTXCID50321595
• 626-491-7

• MDL： MFCD00013876
• Inchi： 1S/C13H9NO2/c15-10-14-11-6-8-13(9-7-11)16-12-4-2-1-3-5-12/h1-9H
• InChI Key： PNBUGOFIKAHZRW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)N=C=O
• BRN： 393196

Computed Properties

• Exact Mass: 211.06300
• Monoisotopic Mass: 211.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless irritant liquid
• Density: 1.169 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 170 °C/3 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.595(lit.)
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• PSA: 38.66000
• LogP: 3.44620
• Sensitiveness: Moisture Sensitive

1-isocyanato-4-phenoxybenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38; R42
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters